Cas no 13087-49-5 (3,7-Dimethyluric Acid)

• Product Name: 3,7-Dimethyluric Acid
• CAS No: 13087-49-5
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• MDL: MFCD00042988
• CID: 150682
• PubChem ID: 57649990
• Update Time: 2025-04-19

3,7-Dimethyluric Acid Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione
• 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7-dimethyl-
• 3,7-Dimethyl-2,6,8-Trihydroxypurine
• 3,7-dimethyl-9H-purine-2,6,8-trione
• 3,7-Dimethyluric acid
• 8-Oxotheobromine
• 8-Hydroxy-3,7-dimethylxanthine
• 3,7-Dimethyl-7H-purine-2,6,8(1H,3H,9H)-trione
• 7,9-Dihydro-3,7-dimethyl-1H-purine-2,6,8(3H)-trione
• 3,7-Dimethyluric acid,3,7-Dimethyl-2,6,8-trihydroxypurine
• 3,7-Dimethyluric acid >=95.0% (HPLC)
• 3,7-Dimethyluric acid, >=95.0% (HPLC)
• J-005892
• A909069
• 8-HYDROXYTHEOBROMINE
• 3,7-dimethyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
• 13087-49-5
• 3,7-dimethylurate
• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3,7-dimethyl-
• OXYTHEOBROMINE
• CHEBI:68531
• Q27136999
• FT-0672267
• DTXSID10156769
• LR195N9E9A
• FT-0708374
• 3,7-Dmu
• AKOS022180679
• AS-80177
• URIC ACID, 3,7-DIMETHYL-
• CHEMBL430928
• 3,7-dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
• NS00014710
• HMLZLHKHNBLLJD-UHFFFAOYSA-N
• SCHEMBL924091
• UNII-LR195N9E9A
• purine-2,6,8(1H,3H,7H)-trione, 3,7-dimethyl-
• 3,7-Dimethyluric Acid

• MDL： MFCD00042988
• Inchi： 1S/C7H8N4O3/c1-10-3-4(8-6(10)13)11(2)7(14)9-5(3)12/h1-2H3,(H,8,13)(H,9,12,14)
• InChI Key： HMLZLHKHNBLLJD-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(C(NC(N2C)=O)=O)N1C

Computed Properties

• Exact Mass: 196.05974
• Monoisotopic Mass: 196.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• Density: 1.63
• Melting Point: ≥300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.675
• PSA: 81.75
• LogP: -1.33

3,7-Dimethyluric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines